Cas no 1178074-54-8 (Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)-)

• Product Name: Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)-
• CAS No: 1178074-54-8
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 5230918
• Update Time: 2025-07-21

Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-(1H-INDOL-3-YL)-2-(METHYLSULFANYL)ETHAN-1-ONE
• 1-(1h-Indol-3-yl)-2-(methylthio)ethan-1-one
• Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)-

• Inchi： 1S/C11H11NOS/c1-14-7-11(13)9-6-12-10-5-3-2-4-8(9)10/h2-6,12H,7H2,1H3
• InChI Key： QWXBVSKPNYCMQM-UHFFFAOYSA-N
• SMILES： S(C)CC(C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2

Additional information on Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)-

Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)- (CAS No. 1178074-54-8): A Comprehensive Overview

Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)-, identified by its CAS number 1178074-54-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic ketone has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a combination of an indole ring and a methylthio substituent, which together contribute to its distinct chemical behavior and reactivity.

The indole moiety, a bicyclic aromatic structure consisting of a benzene ring fused to a pyrrole ring, is well-known for its presence in numerous bioactive natural products and pharmaceuticals. In particular, indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmitter signaling and immune responses. The incorporation of the indole group into Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)-, enhances its potential as a scaffold for drug development.

On the other hand, the methylthio (-SCH₃) group introduces sulfur into the molecule, which can influence its interactions with biological targets. Sulfur-containing compounds are often explored for their pharmacological properties, as they can exhibit diverse biological activities ranging from antimicrobial to anti-inflammatory effects. The presence of both the indole and methylthio groups in Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)-, suggests that it may possess multiple points of interaction with biological systems, making it a promising candidate for further investigation.

Recent research has highlighted the importance of molecular diversity in drug discovery programs. Compounds that combine multiple pharmacophoric elements are often more versatile and can lead to the development of novel therapeutic agents. Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)-, fits this criterion well, as its structure integrates two distinct functional groups that have been individually studied for their biological significance.

In the context of medicinal chemistry, the synthesis of Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)-, has been approached through various synthetic strategies. One common method involves the condensation of indole derivatives with appropriate thioethers or thiones under controlled conditions. These reactions often require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their exploration in biological assays.

The pharmacological evaluation of Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)-, has revealed several interesting properties. Initial studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The indole ring is known to interact with serotonin receptors, which are implicated in mood regulation and cognitive functions. Additionally, the methylthio group could modulate these interactions by influencing electronic properties and steric hindrance.

Moreover, Ethanone derivatives have been explored for their potential in treating inflammatory diseases. The sulfur atom in the methylthio group can participate in redox reactions within biological systems, which may be exploited to develop anti-inflammatory agents. This dual functionality makes Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)-, a compelling candidate for further pharmacological investigation.

Computational chemistry has also played a crucial role in understanding the behavior of Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)--. Molecular modeling studies can predict how this compound might bind to biological targets by simulating its interactions at an atomic level. These predictions are invaluable for guiding experimental design and optimizing lead compounds for drug development.

Future directions in the study of Ethanone derivatives may include exploring their role in modulating immune responses. The indole scaffold is known to interact with immune cells and signaling pathways involved in inflammation and autoimmunity. By leveraging these interactions, researchers aim to develop novel immunomodulatory therapies.

The versatility of Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)--, as a chemical entity also extends to material science applications. Its unique structural features make it suitable for use as a building block in the synthesis of more complex molecules with tailored properties. This adaptability underscores its significance not only in pharmaceutical research but also in broader chemical innovation.

In conclusion, Ethanone, 1-(1H-indol-3-yl)-2-(methylthio)- (CAS No. 1178074-54-8) represents a fascinating compound with potential applications across multiple domains of chemistry and medicine. Its structural composition combines elements that have been extensively studied for their biological activities, positioning it as a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic methodologies，the relevance of such multifunctional compounds is likely to grow even further。